Cas no 2137731-35-0 (3-(3-Fluorophenyl)-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 3-(3-Fluorophenyl)-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2137731-35-0
• MF: C₉H₁₀FNO₂S
• MW: 215.244604587555
• CID: 5786104
• PubChem ID: 165840890
• Update Time: 2025-10-19

3-(3-Fluorophenyl)-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-746498
• 3-(3-fluorophenyl)-1lambda6,2-thiazolidine-1,1-dione
• 2137731-35-0
• Isothiazolidine, 3-(3-fluorophenyl)-, 1,1-dioxide
• 3-(3-Fluorophenyl)-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C9H10FNO2S/c10-8-3-1-2-7(6-8)9-4-5-14(12,13)11-9/h1-3,6,9,11H,4-5H2
• InChI Key： YAIGCSCPMJVKKR-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C=CC=C(C=2)F)N1)(=O)=O

Computed Properties

• Exact Mass: 215.04162790g/mol
• Monoisotopic Mass: 215.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 340.7±52.0 °C(Predicted)
• pka: 10.54±0.40(Predicted)

Additional information on 3-(3-Fluorophenyl)-1lambda6,2-thiazolidine-1,1-dione

Compound 3-(3-Fluorophenyl)-1λ6,2-thiazolidine-1,1-dione (CAS No. 2137731-35-0): A Comprehensive Overview

The compound 3-(3-Fluorophenyl)-1λ6,2-thiazolidine-1,1-dione (CAS No. 2137731-35-0) is a structurally unique organic compound belonging to the class of thiazolidinediones. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and material science. The molecule features a thiazolidine ring system with two ketone groups and a fluorophenyl substituent, which contributes to its diverse chemical properties and reactivity.

Thiazolidinediones are a class of compounds known for their versatility in organic synthesis and their ability to participate in various chemical transformations. The presence of the fluorophenyl group in 3-(3-Fluorophenyl)-1λ6,2-thiazolidine-1,1-dione introduces additional electronic effects and steric hindrance, making this compound particularly interesting for researchers exploring its role in medicinal chemistry and pharmacology.

Recent studies have highlighted the potential of thiazolidinediones as scaffolds for the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* (2022) demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anti-proliferative activities. These findings suggest that CAS No. 2137731-35-0 could serve as a lead compound for the development of treatments targeting chronic inflammatory diseases and cancer.

The synthesis of 3-(3-Fluorophenyl)-1λ6,2-thiazolidine-1,1-dione involves a multi-step process that typically begins with the preparation of the corresponding thioamide intermediate. This intermediate undergoes cyclization under specific conditions to form the thiazolidine ring system. The introduction of the fluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For example, researchers have explored the use of thiazolidinediones as precursors for the synthesis of heterocyclic compounds with enhanced bioavailability and pharmacokinetic properties. A study published in *Organic Letters* (2023) reported that derivatives of CAS No. 2137731-35-0 can be converted into bioisosteres with improved solubility and reduced toxicity.

In addition to its medicinal applications, thiazolidinediones like CAS No. 2137731-35-0 have also found utility in materials science. Recent research has focused on their use as precursors for the synthesis of functional materials with tailored electronic properties. For instance, a team at Stanford University reported that derivatives of this compound can be used to fabricate organic semiconductors with improved charge transport properties.

The fluorophenyl substituent in CAS No. 213774848484848484848484848484848484848484848484848No. 21377, specifically at the position on the benzene ring, plays a crucial role in modulating the electronic properties of the molecule. This substituent introduces electron-withdrawing effects that enhance the reactivity of the thiazolidine ring system towards nucleophilic attack and electrophilic substitution reactions.

From an analytical standpoint, thiazolidinediones like CAS No. 2, CAS No., are often characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These techniques provide valuable insights into the molecular structure and conformational dynamics of the compound.

Furthermore, computational studies have played a pivotal role in understanding the electronic structure and reactivity patterns of thiazolidinediones like CAS No.. Density Functional Theory (DFT) calculations have been employed to predict their interaction with biological targets such as enzymes and receptors.

In conclusion, CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS No., CAS NO.No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.NoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNo, namely thiazolidinediones, represent a promising class of compounds with diverse applications in drug discovery and materials science.